Cas no 20342-64-7 (1H-Indole-4,7-dione)

1H-Indole-4,7-dione structure
1H-Indole-4,7-dione structure
Product Name:1H-Indole-4,7-dione
CAS No:20342-64-7
MF:C8H5NO2
MW:147.1308
CID:264388
PubChem ID:152300
Update Time:2024-10-31

1H-Indole-4,7-dione Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-4,7-dione
    • BDBM21979
    • C238FB5W7N
    • 20342-64-7
    • CHEBI:51637
    • 4,7-DIHYDROINDOLE-4,7-DIONE
    • UNII-C238FB5W7N
    • AKOS006347266
    • SCHEMBL1650480
    • 4,7-dihydro-1H-indole-4,7-dione
    • DB-297662
    • Indole-4,7-dione
    • CHEMBL500863
    • 4,7-INDOLOQUINONE
    • Indolequinone, 19
    • Q27122697
    • PD179579
    • DTXSID20174252
    • indole-4,7-quinone
    • Inchi: InChI=1S/C8H5NO2/c10-6-1-2-7(11)8-5(6)3-4-9-8/h1-4,9H
    • InChI Key: QMRIWYCCTCNABA-UHFFFAOYSA-N
    • SMILES: O=C1C=CC(=O)C2NC=CC1=2

Computed Properties

  • Exact Mass: 147.03205
  • Monoisotopic Mass: 147.032
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 49.9Ų

Experimental Properties

  • Density: 1.458
  • Boiling Point: 369.3°Cat760mmHg
  • Flash Point: 180.7°C
  • Refractive Index: 1.662
  • PSA: 49.93

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